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Known Information on Osmundalin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Osmundalin

CAS No.: 54835-71-1

Cat. No.: S12768956

The table below summarizes the key information available from the search results:

Attribute Information

Identity Fern glycoside [1]
Source Ferns of the Osmunda genus [1]

Status Structure determined in 1974; no recent studies on biological function found [1].

The Research Gap and Potential Context

While direct information on esmundalin is scarce, recent scientific reviews highlight that ferns, in general,

are rich sources of bioactive compounds but remain underexplored compared to other plants [2].

¢ Common Bioactive Compounds in Ferns: Extracts from various edible ferns are rich in
polyphenols (e.g., phenolic acids, flavonoids), terpenoids, and steroids [2]. These compounds
are often associated with antioxidant, anti-inflammatory, and antimicrobial activities [2].

e A Proposed Research Workflow: The lack of a clear biological function for osmundalin presents a
direct research opportunity. The diagram below outlines a potential experimental approach to
characterize its activity.
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How to Proceed with Research

Given the limited existing data, here are concrete steps you can take to investigate osmundalin's biological

function:

e Consult Primary Literature: Access the original 1974 structure determination paper ("The isolation
and structure determination of the fern glycoside osmundalin and the synthesis of its aglycone
osmundalactone") for foundational chemical information [1].

e Broaden Search Scope: Look for research on the crude extracts of Osmunda species ferns. The
biological activities observed in these extracts might be linked to osmundalin, providing initial clues

2.
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¢ Investigate Analogues: Explore the biological functions of compounds structurally similar to
osmundalin (e.g., other fern glycosides or lactones). Their known mechanisms can provide testable
hypotheses [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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